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Compound of Interest

3,4-Dibenzyloxyphenethylamine
Compound Name:
hydrochloride

Cat. No.: B167494

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4-Dibenzyloxyphenethylamine hydrochloride is a key synthetic intermediate in the
development of various pharmacologically active compounds. Its structural motif, a
phenethylamine core with bulky benzyloxy protecting groups on the catechol ring, makes it a
valuable precursor for the synthesis of dopamine prodrugs and tetrahydroisoquinoline
alkaloids. This technical guide provides an overview of the available information on 3,4-
dibenzyloxyphenethylamine hydrochloride, focusing on its chemical properties, synthetic
utility, and the general experimental approaches for its use in further chemical synthesis. Due
to the limited publicly available data on the specific pharmacological properties of this
compound itself, this document will focus on its role as a foundational building block in
medicinal chemistry.

Chemical Properties and Data

3,4-Dibenzyloxyphenethylamine hydrochloride is a stable, crystalline solid. The benzyl
groups serve as protecting groups for the hydroxyl functionalities of the dopamine core,
preventing their oxidation and allowing for selective chemical modifications at other positions of
the molecule.
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Property Value

CAS Number 1699-56-5

Molecular Formula C22H24CINO2

Molecular Weight 369.88 g/mol

Melting Point 131-133 °C

Appearance White to off-white crystalline powder
Solubility Soluble in methanol and ethanol

Synthetic Applications

The primary utility of 3,4-dibenzyloxyphenethylamine hydrochloride lies in its role as a
precursor for more complex molecules, particularly in the fields of neuroscience and

pharmacology.

Synthesis of Dopamine Prodrugs

The benzyl protecting groups can be removed under specific conditions to yield dopamine. This
strategy is employed in the design of dopamine prodrugs, which aim to improve the
bioavailability and central nervous system penetration of dopamine. The general workflow for
this application is outlined below.
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Bischler-Napieralski Synthesis of THIQs
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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